10.1039/B820257E | Hidden signatures: new reagents for developing latent fingerprints† | Kuujia.com

Hidden signatures: new reagents for developing latent fingerprints†

Organic & Biomolecular Chemistry Pub Date: 2009-03-02 DOI: 10.1039/B820257E

Abstract

Aldehydes substituted with a quaternised pyridinium or quinolinium ring have been investigated for the development of latent fingerprints. Two routes were developed to a novel in situ formed azacyanine dye. This dye might form in the fingerprint where reagents are concentrated but does not form appreciably in solution experiments as evidenced by the lack of an absorption band at 600 nm. N-Alkyl and N-aryl substituted benzimidazole-2-carboxaldehydes give stable fluorescent fingerprints.

Graphical abstract: Hidden signatures: new reagents for developing latent fingerprints

Share View Original Text

Recommended Literature

[1] An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods† M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. OrtizJ. Mater. Chem. C, 2018,6, 12643-12651 10.1039/C8TC03187H
[2] An artificial CO-releasing metalloprotein built by histidine-selective metallation† Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. RomãoChem. Commun., 2015,51, 3993-3996 10.1039/C4CC10204E
[3] An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage† Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin ShihRSC Adv., 2015,5, 100783-100789 10.1039/C5RA22482A
[4] An anti-leakage liquid metal thermal interface material Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng ChuRSC Adv., 2020,10, 18824-18829 10.1039/D0RA02351E
[5] Aggregated-fluorescent detection of PFAS with a simple chip Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong TangAnal. Methods, 2019,11, 163-170 10.1039/C8AY02382D
[6] An automatic determination of thoria in thoria-urania mixtures Analyst, 1966,91, 208-210 10.1039/AN9669100208
[7] An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay† Suji Lee,Min Su HanChem. Commun., 2021,57, 9450-9453 10.1039/D1CC03638F
[8] Alternative synthesis of the anti-baldness compound RU58841† RSC Adv., 2014,4, 14143-14148 10.1039/C4RA00332B
[9] An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction† Sandip Gangadhar Balwe,Yeon Tae JeongOrg. Biomol. Chem., 2018,16, 1287-1296 10.1039/C7OB02933K
[10] An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes† Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce YeAnalyst, 2021,146, 5542-5549 10.1039/D1AN01071A

Organic & Biomolecular Chemistry

Journal Name：Organic & Biomolecular Chemistry

research_products

2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide

CAS no.: 2098070-20-1
4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

CAS no.: 2680771-01-9
N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide

CAS no.: 1444113-98-7
Fmoc-S-3-amino-4,4-diphenyl-butyric acid

CAS no.: 332062-08-5
1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol

CAS no.: 1270529-38-8
N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

CAS no.: 941977-17-9
2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid

CAS no.: 2138166-62-6
2-Iodo-4-nitrophenylhydrazine

CAS no.: 89640-58-4
3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid

CAS no.: 1449132-38-0
2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide

CAS no.: 2034271-14-0